Cas no 922736-66-1 (1H-Inden-1-one, 2-[(3-fluorophenyl)methylene]-2,3-dihydro-)

• Product Name: 1H-Inden-1-one, 2-[(3-fluorophenyl)methylene]-2,3-dihydro-
• CAS No: 922736-66-1
• MF: C₁₆H₁₁FO
• MW: 238.256347894669
• CID: 739200
• PubChem ID: 367219
• Update Time: 2025-04-19

1H-Inden-1-one, 2-[(3-fluorophenyl)methylene]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2-[(3-fluorophenyl)methylene]-2,3-dihydro-
• 2-[(3-fluorophenyl)methylidene]-3H-inden-1-one
• SMR002048830
• AKOS034380561
• MLS003389162
• 922736-66-1
• CHEMBL1863936
• DTXSID40327187

• Inchi： 1S/C16H11FO/c17-14-6-3-4-11(9-14)8-13-10-12-5-1-2-7-15(12)16(13)18/h1-9H,10H2
• InChI Key： JMCDWSXNAOUYOU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C=C1C(C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 238.079393132g/mol
• Monoisotopic Mass: 238.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų